2'-Chloro-6'-(methoxymethoxy)acetophenone

• CAS No.: 1241953-55-8
• Molecular Formula: C10H11ClO3
• Molecular Weight: 214.64 g/mol
• IUPAC Name: 1-[2-chloro-6-(methoxymethoxy)phenyl]ethanone
• InChI: InChI=1S/C10H11ClO3/c1-7(12)10-8(11)4-3-5-9(10)14-6-13-2/h3-5H,6H2,1-2H3
• InChI Key: BSPYTOCTWKAQQV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC=C1Cl)OCOC

Description

2'-Chloro-6'-(methoxymethoxy)acetophenone is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-chloro-3-(methoxymethoxy)benzene (24 g, 136.74 mmol, 1.00 equiv, 98%) in THF (240 mL) was added TMP (21 g, 150.00 mmol, 1.10 equiv). To the above solution was added n-BuLi (61 mL, 1.10 equiv, 2.5 mol/L) dropwise with stirring at −75° C. over 30 min. After stirring for 2 h at −75° C., the resulting mixture was reacted with Ac2O (15.5 g, 148.92 mmol, 1.10 equiv, 98%) via dropwise addition with stirring at −75° C. over 30 min. The mixture was stirred for additional 30 min at room temperature, and then quenched by adding water. The resulting mixture was extracted with 2×300 mL of ethyl acetate. The combined organic layers was washed with H2O, dried over Na2SO4 and concentrated under vacuum to give 1-(2-chloro-6-(methoxymethoxy)phenyl)-ethanone as a yellow oil.